Heptyl acetate
Heptyl acetate
Heptyl acetate is one of the main volatile constituents identified in Asian pear, beer and Tosa-buntan essential oil.
, also known as acetate c-7 or 1-heptyl acetate, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, is primarily located in the membrane (predicted from logP). exists in all eukaryotes, ranging from yeast to humans. is an apricot, fresh, and fruit tasting compound that can be found in a number of food items such as fruits, citrus, pomes, and muskmelon. This makes a potential biomarker for the consumption of these food products.
Heptyl acetate is a colorless liquid. (USCG, 1999)
, also known as acetate c-7 or 1-heptyl acetate, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, is primarily located in the membrane (predicted from logP). exists in all eukaryotes, ranging from yeast to humans. is an apricot, fresh, and fruit tasting compound that can be found in a number of food items such as fruits, citrus, pomes, and muskmelon. This makes a potential biomarker for the consumption of these food products.
Heptyl acetate is a colorless liquid. (USCG, 1999)
Brand Name:
Vulcanchem
CAS No.:
112-06-1
VCID:
VC20994002
InChI:
InChI=1S/C9H18O2/c1-3-4-5-6-7-8-11-9(2)10/h3-8H2,1-2H3
SMILES:
CCCCCCCOC(=O)C
Molecular Formula:
C9H18O2
Molecular Weight:
158.24 g/mol
Heptyl acetate
CAS No.: 112-06-1
Cat. No.: VC20994002
Molecular Formula: C9H18O2
Molecular Weight: 158.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Heptyl acetate is one of the main volatile constituents identified in Asian pear, beer and Tosa-buntan essential oil. , also known as acetate c-7 or 1-heptyl acetate, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, is primarily located in the membrane (predicted from logP). exists in all eukaryotes, ranging from yeast to humans. is an apricot, fresh, and fruit tasting compound that can be found in a number of food items such as fruits, citrus, pomes, and muskmelon. This makes a potential biomarker for the consumption of these food products. Heptyl acetate is a colorless liquid. (USCG, 1999) |
|---|---|
| CAS No. | 112-06-1 |
| Molecular Formula | C9H18O2 |
| Molecular Weight | 158.24 g/mol |
| IUPAC Name | heptyl acetate |
| Standard InChI | InChI=1S/C9H18O2/c1-3-4-5-6-7-8-11-9(2)10/h3-8H2,1-2H3 |
| Standard InChI Key | ZCZSIDMEHXZRLG-UHFFFAOYSA-N |
| SMILES | CCCCCCCOC(=O)C |
| Canonical SMILES | CCCCCCCOC(=O)C |
| Boiling Point | 378.5 °F at 760 mm Hg (USCG, 1999) 193.0 °C |
| Flash Point | 154 °F (USCG, 1999) |
| Melting Point | -58.4 °F (USCG, 1999) -50.2 °C Fp -50 ° -50°C |
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